Cas no 71959-66-5 (Pentanoyl chloride, 5-chloro-2-ethyl-)
71959-66-5 structure
Product Name:Pentanoyl chloride, 5-chloro-2-ethyl-
CAS No:71959-66-5
MF:C7H12Cl2O
MW:183.075580596924
CID:544760
PubChem ID:20522166
Update Time:2025-04-19
Pentanoyl chloride, 5-chloro-2-ethyl- Chemical and Physical Properties
Names and Identifiers
-
- Pentanoyl chloride, 5-chloro-2-ethyl-
- 5-chloro-2-ethylpentanoyl chloride
- 71959-66-5
- DTXSID40608347
-
- Inchi: 1S/C7H12Cl2O/c1-2-6(7(9)10)4-3-5-8/h6H,2-5H2,1H3
- InChI Key: PNXNOIFYBVCGKE-UHFFFAOYSA-N
- SMILES: ClC(C(CC)CCCCl)=O
Computed Properties
- Exact Mass: 182.02666
- Monoisotopic Mass: 182.0265204g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 10
- Rotatable Bond Count: 5
- Complexity: 104
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.9
- Topological Polar Surface Area: 17.1Ų
Experimental Properties
- PSA: 17.07
Pentanoyl chloride, 5-chloro-2-ethyl- Related Literature
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Priyambada Nayak,Tanmaya Badapanda,Anil Kumar Singh,Simanchalo Panigrahi RSC Adv., 2017,7, 16319-16331
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Yu-Nong Li,Liang-Nian He,Xian-Dong Lang,Xiao-Fang Liu,Shuai Zhang RSC Adv., 2014,4, 49995-50002
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Doug Ogrin,Laura H. van Poppel,Simon G. Bott,Andrew R. Barron Dalton Trans., 2004, 3689-3694
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Chandran Rajendran,Govindaswamy Satishkumar,Charlotte Lang,Eric M. Gaigneaux Catal. Sci. Technol., 2020,10, 2583-2592
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